Cas no 2377935-66-3 ([1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate)

[1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate is a chiral phosphorus-based reagent with a rigid diazaphosphole framework, offering enhanced stereoselectivity in asymmetric synthesis. Its naphthyl-substituted structure provides steric hindrance, promoting high enantioselectivity in catalytic and stoichiometric reactions. The trifluoromethanesulfonate (OTf) counterion enhances solubility in polar organic solvents while maintaining reactivity. This compound is particularly valuable in enantioselective transformations, such as C–C bond formations and phosphorylations, where its configurational stability and Lewis acidic properties are advantageous. Its well-defined chiral environment makes it suitable for applications in pharmaceutical and fine chemical synthesis, where precise stereocontrol is critical.
[1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate structure
2377935-66-3 structure
Product Name:[1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate
CAS No:2377935-66-3
MF:C27H24F3N2O3PS
MW:544.525036811829
CID:5082003
PubChem ID:155293988
Update Time:2025-06-13

[1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • [1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate
    • MFCD32899514
    • 1,3-Bis[(1R)-1-(1-naphthalenyl)ethyl]-2,3-dihydro-1H-1,3,2-diazaphosphol-2-yl trifluoromethanesulfonate, 98%
    • 2377935-66-3
    • Inchi: 1S/C27H24F3N2O3PS/c1-19(23-15-7-11-21-9-3-5-13-25(21)23)31-17-18-32(36(31)35-37(33,34)27(28,29)30)20(2)24-16-8-12-22-10-4-6-14-26(22)24/h3-20H,1-2H3/t19-,20-/m1/s1
    • InChI Key: UUCUJUBCWMORNQ-WOJBJXKFSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OP1N(C=CN1[C@H](C)C1=CC=CC2C=CC=CC1=2)[C@H](C)C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 544.11973529g/mol
  • Monoisotopic Mass: 544.11973529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 877
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 58.2

[1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01LKPG-50mg
1,3-Bis[(1R)-1-(1-naphthalenyl)ethyl]-2,3-dihydro-1H-1,3,2-diazaphosphol-2-yl trifluoromethanesulfonate, min. 98%
2377935-66-3 min. 98%
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$102.00 2024-05-23
1PlusChem
1P01LKPG-250mg
1,3-Bis[(1R)-1-(1-naphthalenyl)ethyl]-2,3-dihydro-1H-1,3,2-diazaphosphol-2-yl trifluoromethanesulfonate, min. 98%
2377935-66-3 min. 98%
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$346.00 2024-05-23
A2B Chem LLC
BA85428-50mg
1,3-Bis[(1R)-1-(1-naphthalenyl)ethyl]-2,3-dihydro-1H-1,3,2-diazaphosphol-2-yl trifluoromethanesulfonate, min. 98%
2377935-66-3 ≥98%
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$107.00 2024-04-20
A2B Chem LLC
BA85428-250mg
1,3-Bis[(1R)-1-(1-naphthalenyl)ethyl]-2,3-dihydro-1H-1,3,2-diazaphosphol-2-yl trifluoromethanesulfonate, min. 98%
2377935-66-3 ≥98%
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Additional information on [1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate

Introduction to [1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate (CAS No. 2377935-66-3)

[1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate] is a sophisticated organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number [2377935-66-3], represents a novel class of phosphorus-containing heterocycles with potential applications in drug discovery and development. The structural complexity and unique electronic properties of this molecule make it a subject of intense study for its pharmacological and biochemical interactions.

The compound's structure features a central [1,3,2-diazaphosphol-2-yl] core, which is a phosphorus-containing macrocycle that serves as a versatile scaffold for designing bioactive molecules. The presence of two [1R)-1-naphthalen-1-ylethyl] side chains attached to the phosphorus atom introduces additional functional groups that can modulate the compound's reactivity and binding affinity. The terminal trifluoromethanesulfonate (triflate) group enhances the compound's solubility in polar solvents and influences its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of [1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate with various biological receptors. Studies suggest that the compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory agents. The rigid macrocyclic structure of the molecule provides stability while allowing for conformational flexibility, which is crucial for effective binding to biological targets.

The synthesis of [1,3-bis[(1R)-1-naphthalen-1-ylethyl]-1,3,2-diazaphosphol-2-yl] trifluoromethanesulfonate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The stereochemistry of the [1R)-1-naphthalen-1-ylethyl] groups is particularly critical, as it influences the compound's biological activity. Researchers have employed advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation to achieve high enantiomeric purity.

In vitro studies have demonstrated that [2377935-66-3] exhibits inhibitory activity against several key enzymes implicated in disease pathways. For instance, preliminary data indicate that the compound effectively inhibits the activity of cyclooxygenase (COX), a target enzyme involved in prostaglandin synthesis and inflammation. Additionally, the compound shows potential as an antagonist of certain G protein-coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways.

The pharmacokinetic properties of [2377935-66-3] are also under investigation to assess its suitability for therapeutic applications. Preliminary pharmacokinetic studies suggest that the compound has favorable oral bioavailability and moderate metabolic stability. These properties are essential for developing a drug candidate that can be administered orally and maintain therapeutic levels in the bloodstream over an extended period.

Future research directions include exploring the structure-activity relationships (SAR) of derivatives of [2377935-66-3] to optimize its pharmacological profile. By modifying various functional groups within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, preclinical studies are planned to evaluate the safety and efficacy of this compound in animal models before moving to human clinical trials.

The development of novel therapeutic agents relies heavily on innovative chemical scaffolds like [2377935-66-3]. The unique combination of structural features and functional groups makes this compound a valuable tool for drug discovery. As research progresses, it is expected that additional applications for this molecule will be uncovered, further solidifying its importance in pharmaceutical chemistry.

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